1-acetyl-4-(3,4-dimethoxybenzyl)piperazine

• IUPAC Name: 1-[4-[(3,4-dimethoxyphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C15H22N2O3/c1-12(18)17-8-6-16(7-9-17)11-13-4-5-14(19-2)15(10-13)20-3/h4-5,10H,6-9,11H2,1-3H3
• InChI Key: CSBTUJBYYARAHY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

1-acetyl-4-(3,4-dimethoxybenzyl)piperazine, also known as Ro 64-6198, is a selective serotonin reuptake inhibitor (SSRI) that has been widely used in scientific research. It was first synthesized in 1997 by researchers at F. Hoffmann-La Roche Ltd. Since then, it has been used in various studies to investigate the role of serotonin in different physiological and pathological conditions.

Mechanism of Action

1-acetyl-4-(3,4-dimethoxybenzyl)piperazine 64-6198 is a selective serotonin reuptake inhibitor (SSRI) that works by blocking the reuptake of serotonin into presynaptic neurons. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can then bind to postsynaptic receptors and activate downstream signaling pathways. By increasing the concentration of serotonin in the synaptic cleft, 1-acetyl-4-(3,4-dimethoxybenzyl)piperazine 64-6198 can modulate various physiological and pathological processes that are regulated by serotonin.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-acetyl-4-(3,4-dimethoxybenzyl)piperazine 64-6198 are largely mediated by its effect on the serotonergic system. By increasing the concentration of serotonin in the synaptic cleft, 1-acetyl-4-(3,4-dimethoxybenzyl)piperazine 64-6198 can modulate various physiological and pathological processes that are regulated by serotonin. For example, it can regulate feeding behavior, anxiety, and depression. It can also modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress responses.

Advantages and Limitations for Lab Experiments

1-acetyl-4-(3,4-dimethoxybenzyl)piperazine 64-6198 has several advantages as a research tool. It is a highly selective SSRI that has minimal off-target effects. It is also relatively easy to synthesize and can be obtained in large quantities. However, there are also some limitations to its use. For example, it has a relatively short half-life and may require frequent dosing in some experiments. It may also have different effects in different animal models, which may limit its generalizability across species.

Future Directions

There are several future directions for research on 1-acetyl-4-(3,4-dimethoxybenzyl)piperazine 64-6198. One area of interest is the role of serotonin in the regulation of social behavior. 1-acetyl-4-(3,4-dimethoxybenzyl)piperazine 64-6198 has been shown to modulate social behavior in some animal models, and further research in this area could have implications for the treatment of social disorders such as autism and schizophrenia. Another area of interest is the development of more selective and potent SSRIs that can be used to investigate the role of specific serotonin receptors in different physiological and pathological processes. Finally, there is a need for more research on the long-term effects of 1-acetyl-4-(3,4-dimethoxybenzyl)piperazine 64-6198 on the serotonergic system, as well as its potential for abuse and addiction.

Synthesis Methods

The synthesis of 1-acetyl-4-(3,4-dimethoxybenzyl)piperazine 64-6198 involves the reaction of 3,4-dimethoxybenzylamine with acetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine to yield the final product. The synthesis of 1-acetyl-4-(3,4-dimethoxybenzyl)piperazine 64-6198 is relatively straightforward and can be carried out on a large scale.

Scientific Research Applications

1-acetyl-4-(3,4-dimethoxybenzyl)piperazine 64-6198 has been used in various scientific studies to investigate the role of serotonin in different physiological and pathological conditions. For example, it has been used to study the effect of serotonin on the regulation of feeding behavior, anxiety, and depression. It has also been used to investigate the role of serotonin in the pathophysiology of diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia.